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4-Chloro-5-hydroxy-2-

methylbenzonitrile

CAS No.: 1374308-83-4

Cat. No.: B3034100

Get Quote

Technical Whitepaper: 4-Chloro-5-hydroxy-2-
methylbenzonitrile
A Critical Scaffold for SAR Exploration in Targeted
Therapies
Executive Summary & Structural Significance
4-Chloro-5-hydroxy-2-methylbenzonitrile (CAS 1374308-83-4) is a trisubstituted benzene

derivative serving as a versatile building block in modern drug discovery.[1] Its structural

uniqueness lies in the orthogonal reactivity of its three functional handles:

The Phenolic Hydroxyl (-OH) at C5: A nucleophilic handle for etherification (e.g., Mitsunobu

coupling, SNAr) or conversion to a leaving group (triflate) for cross-coupling.

The Nitrile (-CN) at C1: A precursor to amides, amines, heterocycles (e.g., tetrazoles,

oxadiazoles), or aldehydes.
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The Chlorine (-Cl) at C4: A steric modulator or a handle for palladium-catalyzed cross-

coupling (Buchwald-Hartwig, Suzuki) under forcing conditions.

This compound is widely recognized in the industry as a Structure-Activity Relationship (SAR)

probe, particularly in the optimization of KRAS G12C inhibitors (analogous to

Sotorasib/Adagrasib scaffolds) and Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs)

(analogous to Doravirine).

Physicochemical Profile
The following data aggregates experimental and predicted values essential for process

handling and formulation.

Property Value Context

CAS Number 1374308-83-4 Unique Identifier

Molecular Formula C₈H₆ClNO -

Molecular Weight 167.59 g/mol
Fragment-like (Rule of 3

compliant)

Appearance Off-white to pale beige solid Phenolic oxidation sensitivity

Melting Point 148–152 °C Crystalline stability

Predicted LogP ~2.3 Moderate lipophilicity

pKa (Phenol) ~7.8–8.2
Acidic due to electron-

withdrawing CN/Cl

H-Bond Donors 1 (Phenolic OH)

H-Bond Acceptors 2 (Nitrile N, Phenolic O)

Synthetic Pathways
The synthesis of CAS 1374308-83-4 typically follows a demethylation strategy from the

corresponding anisole precursor, ensuring regiochemical purity.

Route A: Demethylation of 4-Chloro-5-methoxy-2-methylbenzonitrile
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This is the preferred industrial route due to the availability of the methoxy precursor and the

avoidance of harsh nitration/reduction steps.

Step 1: Precursor Synthesis (Sandmeyer)

Starting Material: 4-Chloro-5-methoxy-2-methylaniline.[1]

Reagents: NaNO₂, HCl (0–5°C), followed by CuCN/KCN (Sandmeyer Cyanation).

Mechanism: Formation of the diazonium salt followed by radical-nucleophilic aromatic

substitution.

Step 2: Demethylation (The Critical Step)

Reagents: Boron Tribromide (BBr₃) in DCM at -78°C to RT OR Pyridine Hydrochloride

(Py·HCl) at 200°C (melt).

Reaction: Cleavage of the methyl ether to reveal the free phenol.

Purification: Acid-base extraction (soluble in NaOH, precipitates upon acidification).

Visualization: Synthetic Workflow
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Caption: Figure 1. Convergent synthetic route via Sandmeyer cyanation and BBr3-mediated

demethylation.

Applications in Drug Discovery
This scaffold is utilized to explore "deep pocket" binding in kinase and GTPase inhibitors.

4.1. KRAS G12C Inhibitor Optimization
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In the development of covalent KRAS G12C inhibitors (e.g., Sotorasib analogs), the "phenol"

moiety is critical for interacting with the Switch II pocket.

Role: The 5-hydroxy group serves as the attachment point for the warhead (e.g., acrylamide

linkers) or as a hydrogen bond donor to backbone residues (e.g., Arg68 or Tyr96).

SAR Logic: Researchers substitute the standard 2-fluoro-6-hydroxyphenyl ring (found in

Sotorasib) with 4-chloro-5-hydroxy-2-methylbenzonitrile to test:

Electronic Effects: The electron-withdrawing nitrile increases the acidity of the phenol,

potentially strengthening H-bonds.

Steric Fit: The 2-methyl group probes the tolerance of the hydrophobic sub-pocket.

4.2. NNRTI Antivirals (Doravirine Analogs)
The compound is structurally related to the biaryl ether core of Doravirine (Pifeltro).

Workflow: The phenol is coupled with a chloropyridine or triazolinone derivative via an SNAr

reaction.

Advantage: The nitrile group is a classic bioisostere for halogens or carbonyls in this class,

improving metabolic stability (blocking oxidation sites).

Visualization: Drug Discovery Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3034100/docs?utm_src=pdf-body#4-chloro-5-hydroxy-2-methylbenzonitrile-cas-1374308-83-4-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


KRAS G12C Pathway Antiviral Pathway

4-Chloro-5-hydroxy-
2-methylbenzonitrile

O-Alkylation
(Linker Attachment)

SNAr Coupling
(w/ Chloropyridine)

Acrylamide Coupling

Covalent KRAS Inhibitor
(Sotorasib Analog)

Biaryl Ether NNRTI
(Doravirine Analog)

Click to download full resolution via product page

Caption: Figure 2. Divergent application of the scaffold in Oncology (KRAS) and Virology

(NNRTI) workflows.

Analytical Characterization & Quality Control
To ensure the integrity of this intermediate in downstream steps, the following analytical

parameters must be verified.

¹H NMR (DMSO-d₆, 400 MHz):

δ 10.8-11.2 ppm (s, 1H): Phenolic -OH (Exchangeable with D₂O).

δ 7.6-7.8 ppm (s, 1H): Aromatic proton at C6 (Ortho to CN).

δ 7.0-7.2 ppm (s, 1H): Aromatic proton at C3 (Ortho to OH).

δ 2.3-2.4 ppm (s, 3H): Methyl group at C2.

HPLC Purity:
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Column: C18 Reverse Phase.

Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient.

Detection: UV at 220 nm (Nitrile absorption) and 254 nm.

Mass Spectrometry (LC-MS):

Mode: ESI- (Negative Mode) is preferred due to the acidic phenol.

m/z: [M-H]⁻ = 166.0.

Handling, Stability, and Safety (SDS Summary)
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The phenolic group is

susceptible to oxidation (turning pink/brown) upon prolonged air exposure.

Hazards:

H302: Harmful if swallowed (Nitrile toxicity).[1]

H315/H319: Causes skin and serious eye irritation (Phenolic acidity).

H335: May cause respiratory irritation.

Incompatibility: Strong oxidizing agents, strong bases (deprotonates phenol), and strong

acids (hydrolysis of nitrile).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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